1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate
Overview
Description
1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate, also known as DCPP, is a chemical compound that has gained attention in scientific research due to its potential pharmacological applications. This compound belongs to the family of pyridine derivatives and has been synthesized through various methods. In
Mechanism of Action
Target of Action
The primary targets of the compound “1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate” are currently unknown . This compound is a building block used in chemical synthesis
Mode of Action
The compound contains functional groups that could potentially interact with various biological targets, but without specific studies, it’s difficult to predict the exact interactions and changes that might result .
Biochemical Pathways
Without knowledge of the compound’s specific biological targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects
Result of Action
Some related compounds have shown insecticidal and fungicidal activities , suggesting potential bioactivity for this compound as well.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other molecules can impact how a compound interacts with its targets . .
Advantages and Limitations for Lab Experiments
1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate has several advantages for use in lab experiments, including its ease of synthesis and its well-characterized pharmacological effects. However, there are also limitations to its use, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate. One area of research is the development of more potent and selective this compound analogs with improved pharmacological properties. Another area of research is the investigation of the potential use of this compound in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.
Conclusion:
In conclusion, this compound is a chemical compound with potential pharmacological applications as an anticonvulsant, anxiolytic, and antidepressant agent. Its ease of synthesis and well-characterized pharmacological effects make it a useful tool for scientific research. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurological disorders.
Scientific Research Applications
1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate has been shown to have potential pharmacological applications, including its use as an anticonvulsant, anxiolytic, and antidepressant agent. In animal studies, this compound has been found to have anticonvulsant effects comparable to those of commonly used antiepileptic drugs. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.
Properties
IUPAC Name |
dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O4/c1-16-9(14)7(10(15)17-2)8-6(12)3-5(11)4-13-8/h3-4,7H,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKEWAMRUBCMPHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=C(C=C(C=N1)Cl)N)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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